Cas no 86639-62-5 ((S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione)

(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione structure

86639-62-5 structure

Product Name:(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione

CAS No:86639-62-5

Molecular Formula:C₂₀H₁₅N₃O₆

Molecular Weight:393.349604845047

MDL:MFCD06656294

CID:61008

PubChem ID:9865348

(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione Properties

Names and Identifiers

- (S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 9-Nitrocamptothecin
- (S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]-indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- (S)-4-Ethyl-4-hydroxy-9-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-9-nitro-, (S)-
- 10-Nitrocamptothecin
- (4S)-4-Ethyl-4-hydroxy-9-nitro-1H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione (ACI)
- 1H-Pyrano[3′,4′:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-nitro-, (S)- (ZCI)
- (S)-4-Ethyl-4-hydroxy-9-nitro-1H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- RUBETICAN
- CAMPTOTHECIN, 9-NITRO-20(S)-
- 9-NITRO-CPT
- 4α-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 9-Nitro-20(S)-camptothecine
- (S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]-indolizino[1,2-b]quinoline-3,14(4H,12H)-di
- +Expand
- MDL： MFCD06656294
- InChIKey： XLHNAFUKOSPOAT-FQEVSTJZSA-N
- Inchi： 1S/C20H15N3O6/c1-2-20(26)14-7-16-17-11(8-22(16)18(24)13(14)9-29-19(20)25)5-10-6-12(23(27)28)3-4-15(10)21-17/h3-7,26H,2,8-9H2,1H3/t20-/m0/s1
- SMILES： O=C1C2COC([C@](C=2C=C2C3N=C4C=CC(=CC4=CC=3CN12)[N+](=O)[O-])(O)CC)=O

Computed Properties

Exact Mass: 393.09600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 393.09608521g/mol
Heavy Atom Count: 29
Complexity: 861
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 126Å²

Experimental Properties

LogP: 2.51100
PSA: 127.24000
Boiling Point: 827.4±65.0 °C(Predicted)
pka: 11.17±0.20(Predicted)
Density: 1.63±0.1 g/cm3(Predicted)

(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AX50771-1g	9-Nitrocamptothecin	86639-62-5	98%	1g	$882.00	2024-04-19
DC Chemicals	DCX-058-20 mg	9-Nitrocamptothecin	86639-62-5	>98%, Standard References Grade	20mg	$280.0	2022-03-01
Matrix Scientific	099302-250mg	(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]-indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 95+%	86639-62-5	95+%	250mg	$742.00	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N60010-20mg	9-Nitrocamptothecin	86639-62-5		20mg	¥698.0	2021-09-08

(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione Suppliers

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(S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione Related Literature

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86639-62-5 ((S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione) Related Products

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